4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol
Overview
Description
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol, also known as GW-501516, is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It was first synthesized in the 1990s and has since gained attention for its potential applications in scientific research.
Mechanism of Action
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol activates PPARδ, which is a nuclear receptor that plays a key role in the regulation of lipid metabolism and glucose homeostasis. Activation of PPARδ by 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol leads to increased expression of genes involved in fatty acid oxidation and glucose uptake, resulting in improved metabolic function.
Biochemical and Physiological Effects:
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol has been shown to have a number of biochemical and physiological effects, including increased endurance and fat burning, improved insulin sensitivity, and reduced inflammation. It has also been shown to decrease triglyceride levels and increase HDL cholesterol levels in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol in lab experiments is its selectivity for PPARδ, which allows for more specific targeting of metabolic pathways. However, one limitation is the potential for off-target effects, as PPARδ is also expressed in other tissues and can have pleiotropic effects.
Future Directions
There are several potential future directions for research on 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol, including its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Further studies are also needed to fully understand the mechanisms of action of 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol and its potential side effects. Additionally, the development of more selective PPARδ agonists could lead to improved therapeutic options.
Scientific Research Applications
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol has been studied for its potential applications in a variety of scientific research areas, including cancer, diabetes, and cardiovascular disease. It has been shown to have anti-inflammatory and anti-tumor effects, as well as the ability to improve insulin sensitivity and lipid metabolism.
properties
IUPAC Name |
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2/c1-20-17-9-12(5-8-16(17)19)11-18-15-7-6-13-3-2-4-14(13)10-15/h5-10,18-19H,2-4,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUGWYQWBJGCKSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CNC2=CC3=C(CCC3)C=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-methoxyphenol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.